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Compound of Interest

Compound Name: (Trimethylsilyl)methanol

Cat. No.: B1207269 Get Quote

Technical Support Center: (Trimethylsilyl)methanol
This guide provides essential safety information, handling procedures, and emergency

protocols for (Trimethylsilyl)methanol (CAS: 3219-63-4), also known as

(Hydroxymethyl)trimethylsilane.[1] It is intended for laboratory personnel and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with (Trimethylsilyl)methanol?

A1: (Trimethylsilyl)methanol is a combustible liquid that can cause serious eye irritation and

skin irritation.[2] It may also cause respiratory irritation and is harmful to aquatic life.[2] It is

crucial to handle this chemical with appropriate safety precautions.

Q2: What personal protective equipment (PPE) is required when working with

(Trimethylsilyl)methanol?

A2: When handling (Trimethylsilyl)methanol, you must wear protective gloves, chemical

safety goggles or a face shield, and a lab coat.[3] If there is a risk of generating vapors or

aerosols, respiratory protection is also required. All handling should ideally be done within a

chemical fume hood.[4]

Q3: What are the proper storage conditions for (Trimethylsilyl)methanol?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1207269?utm_src=pdf-interest
https://www.benchchem.com/product/b1207269?utm_src=pdf-body
https://www.benchchem.com/product/b1207269?utm_src=pdf-body
https://www.scbt.com/p/trimethylsilyl-methanol-3219-63-4
https://www.benchchem.com/product/b1207269?utm_src=pdf-body
https://www.benchchem.com/product/b1207269?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Trimethylsilyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Trimethylsilyl_methanol
https://www.benchchem.com/product/b1207269?utm_src=pdf-body
https://www.benchchem.com/product/b1207269?utm_src=pdf-body
https://www.ambeed.com/products/3219-63-4.html
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Trimethylsilyl_2_hydroxybenzoate.pdf
https://www.benchchem.com/product/b1207269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: (Trimethylsilyl)methanol should be stored in a tightly closed container in a well-ventilated

place. It should be kept cool and away from heat, sparks, open flames, and other ignition

sources. For long-term stability, storage under an inert atmosphere at room temperature is

recommended.

Q4: How should I dispose of waste (Trimethylsilyl)methanol and contaminated materials?

A4: Waste (Trimethylsilyl)methanol must be disposed of as hazardous waste. Do not pour it

down the drain or mix it with other waste streams.[5] Collect it in its original container or a

suitable, labeled, and sealed container for disposal by an approved waste disposal plant or a

licensed professional waste disposal service.[4][5] All contaminated materials, including empty

containers and disposable labware, should be treated as hazardous waste.[4]

Troubleshooting Guides
Issue: Accidental Spill of (Trimethylsilyl)methanol
Symptoms: A liquid spill is observed in the laboratory.

Solution:

Immediate action is required to contain and clean up the spill to prevent exposure and

environmental contamination.[4]

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.

Ensure the area is well-ventilated, preferably within a fume hood.[4]

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, hot surfaces,

sparks) from the area.

Contain the Spill: Cover drains to prevent the material from entering them.

Absorb the Material: Use a non-combustible, liquid-absorbent material such as Chemizorb®,

sand, or earth to absorb the spilled liquid.[4]

Collect and Dispose: Carefully collect the absorbent material and place it into a suitable,

closed container for disposal as hazardous waste.[4][6]
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Decontaminate: Clean the affected area thoroughly.

Issue: Accidental Personnel Exposure
Symptoms: The chemical has come into contact with skin or eyes, or its vapors have been

inhaled.

Solution:

Follow these first aid measures immediately and seek medical attention.[7][8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[9] Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical advice.

Skin Contact: Take off immediately all contaminated clothing.[6] Wash the affected skin area

with plenty of soap and water.[9] If skin irritation occurs, get medical advice.

Inhalation: Move the person to fresh air immediately.[8][9] If the person is not breathing, give

artificial respiration. If breathing is difficult, administer oxygen.[7] Seek medical attention if

symptoms occur.

Ingestion: Do NOT induce vomiting.[7][9] Clean the mouth with water and drink plenty of

water afterwards.[6] Call for immediate medical assistance.[9]

Quantitative Data
The following table summarizes key physical and chemical properties of

(Trimethylsilyl)methanol.
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Property Value Source

Molecular Formula C₄H₁₂OSi [1]

Molecular Weight 104.22 g/mol [1][2]

Appearance Colorless liquid

Boiling Point 120-122 °C at 754 mm Hg [10]

Density 0.826 g/mL at 25 °C [10]

Flash Point 88 °F (31 °C) [10]

Water Solubility Fully miscible [10]

Experimental Protocols
Protocol 1: Standard Spill Cleanup Procedure
This protocol details the steps for cleaning a small to medium-sized spill of

(Trimethylsilyl)methanol.

Preparation: Don the required PPE: chemical-resistant gloves, safety goggles with side-

shields, and a lab coat. Ensure the spill area is well-ventilated.

Containment: If the spill is spreading, use an inert absorbent material (like sand or

vermiculite) to create a dike around the spill.[4]

Absorption: Gently cover the spill with a non-combustible absorbent material.[4] Avoid using

combustible materials like paper towels for large spills.[4]

Collection: Once the liquid is fully absorbed, use non-sparking tools to carefully scoop the

material into a designated, labeled hazardous waste container.[6]

Final Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., isopropanol), followed by soap and water. Place all cleaning materials into the

hazardous waste container.
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Disposal: Seal the waste container and arrange for its collection by a licensed hazardous

waste disposal service.[4]

Visual Workflow
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Caption: Logical workflow for the safe handling, emergency response, and disposal of

(Trimethylsilyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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